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Compound of Interest

Compound Name: Zanamivir-13C,15N2

CAS No.: 1276528-62-1

Cat. No.: B1140789

Get Quote

This in-depth guide provides a comprehensive overview of Zanamivir-13C,15N2, an

isotopically labeled form of the antiviral drug Zanamivir. Designed for researchers, scientists,

and professionals in drug development, this document delves into the core chemical identifiers,

synthesis, characterization, and applications of this critical internal standard.

Introduction to Zanamivir and the Significance of
Isotopic Labeling
Zanamivir is a potent and selective inhibitor of the neuraminidase enzyme of the influenza

virus, playing a crucial role in preventing the release of new virus particles from infected cells

and thereby halting the spread of infection.[1][2] It is effective against both influenza A and B

viruses.[3] The mechanism of action involves mimicking the natural substrate of

neuraminidase, sialic acid, and binding to the enzyme's active site with high affinity.[4]

The introduction of stable isotopes, such as Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N), into the

Zanamivir molecule to create Zanamivir-13C,15N2, provides a powerful tool for analytical and

research purposes. This isotopically labeled analog is chemically identical to Zanamivir but

possesses a distinct mass. This property makes it an ideal internal standard for quantitative
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analysis, particularly in complex biological matrices, using techniques like gas chromatography-

mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[5] The

co-elution of the labeled standard with the unlabeled analyte allows for precise and accurate

quantification by correcting for variations in sample preparation and instrument response.[6]

Core Chemical Identifiers
A clear and unambiguous identification of a chemical entity is paramount in scientific research.

The following table summarizes the key chemical identifiers for Zanamivir-13C,15N2.

Identifier Value Source

CAS Number 1276528-62-1 [7][8]

Molecular Formula C₁₁[¹³C]H₂₀N₂[¹⁵N]₂O₇ [9]

Molecular Weight 335.29 g/mol [7]

Synonyms

5-Acetylamino-4-

[(aminoiminomethyl)amino]-2,6

-anhydro-3,4,5-trideoxy-D-

glycero-D-galacto-non-2-

enonic Acid-13C,15N2; GANA-

13C,15N2; 4-Guanidino-

Neu5Ac2en-13C,15N2;

Relenza-13C,15N2

[7][10]

InChI Key
ARAIBEBZBOPLMB-

ZFYKIEQESA-N
[5]

Synthesis and Purification: A Conceptual Workflow
While a detailed, publicly available synthesis protocol specifically for Zanamivir-13C,15N2 is

scarce, the synthetic route can be logically derived from the established synthesis of unlabeled

Zanamivir. The key modification lies in the introduction of the ¹³C and ¹⁵N isotopes at the

guanidino functional group.

The synthesis of Zanamivir typically starts from N-acetylneuraminic acid (Neu5Ac). A plausible

synthetic strategy for the labeled analog would involve the use of a guanidinylating agent
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containing the ¹³C and ¹⁵N isotopes.

N-Acetylneuraminic Acid (Neu5Ac) Protected Neu5Ac DerivativeProtection Amino Precursor

Functional Group
Transformation

Zanamivir-13C,15N2

Guanidinylation

[13C, 15N2]-Guanidinylating Agent Guanidinylation

Purification (e.g., HPLC)Crude Product Pure Zanamivir-13C,15N2

Unlabeled Zanamivir

Zanamivir-13C,15N2

[M+H]+ = 333.2 Fragment = 60.2Fragmentation

[M+H]+ = 336.2 Fragment = 63.2Fragmentation

 

Plasma Sample

Spike with Zanamivir-13C,15N2 (IS)

Protein Precipitation / SPE

LC-MS/MS Analysis

Data Analysis (Ratio of Analyte/IS)

Zanamivir Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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